Cas no 2228487-20-3 (3-(2,6-Dichloro-4-methylpyridin-3-yl)-4,4-difluorobutanoic acid)

• Product Name: 3-(2,6-Dichloro-4-methylpyridin-3-yl)-4,4-difluorobutanoic acid
• CAS No: 2228487-20-3
• MF: C₁₀H₉Cl₂F₂NO₂
• MW: 284.086767911911
• CID: 6290684
• PubChem ID: 165843939
• Update Time: 2025-07-21

3-(2,6-Dichloro-4-methylpyridin-3-yl)-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2228487-20-3
• 3-(2,6-dichloro-4-methylpyridin-3-yl)-4,4-difluorobutanoic acid
• EN300-1959620
• 3-(2,6-Dichloro-4-methylpyridin-3-yl)-4,4-difluorobutanoic acid

• Inchi： 1S/C10H9Cl2F2NO2/c1-4-2-6(11)15-9(12)8(4)5(10(13)14)3-7(16)17/h2,5,10H,3H2,1H3,(H,16,17)
• InChI Key： URSASTFGGRRVGX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C)C=C(N=1)Cl)C(C(F)F)CC(=O)O

Computed Properties

• Exact Mass: 282.9978402g/mol
• Monoisotopic Mass: 282.9978402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(2,6-Dichloro-4-methylpyridin-3-yl)-4,4-difluorobutanoic acid

Introduction to 3-(2,6-Dichloro-4-methylpyridin-3-yl)-4,4-difluorobutanoic Acid (CAS No. 2228487-20-3)

3-(2,6-Dichloro-4-methylpyridin-3-yl)-4,4-difluorobutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2228487-20-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including its 2,6-dichloro and 4-methylpyridine substituents, as well as the presence of difluorobutanoic acid functionality, contribute to its distinctive chemical properties and reactivity.

The synthesis and characterization of 3-(2,6-Dichloro-4-methylpyridin-3-yl)-4,4-difluorobutanoic acid have been the subject of extensive studies due to its promising pharmacological effects. Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in enhancing drug efficacy and metabolic stability. The difluorobutanoic acid moiety, in particular, has been shown to improve binding affinity and selectivity in various enzyme targets, making this compound a valuable scaffold for developing novel therapeutic agents.

In the context of contemporary research, 3-(2,6-Dichloro-4-methylpyridin-3-yl)-4,4-difluorobutanoic acid has been investigated for its potential role in modulating biological pathways associated with inflammation and cancer. Studies have demonstrated that pyridine derivatives can interact with specific enzymes and receptors, thereby influencing cellular processes. The 2,6-dichloro substitution pattern enhances the lipophilicity of the molecule, facilitating better membrane penetration and intracellular delivery. This characteristic is particularly relevant in designing drugs that require targeted action within specific tissues or organs.

One of the most compelling aspects of this compound is its versatility in drug design. The presence of both acidic and basic functional groups allows for diverse chemical modifications, enabling researchers to fine-tune its pharmacokinetic properties. For instance, the carboxylic acid group can be esterified or amidated to improve solubility or bioavailability, while the pyridine ring can be further functionalized to enhance binding interactions with biological targets. Such flexibility makes 3-(2,6-Dichloro-4-methylpyridin-3-yl)-4,4-difluorobutanoic acid a promising candidate for further development into next-generation pharmaceuticals.

Recent preclinical studies have explored the antimicrobial and anti-inflammatory potential of 3-(2,6-Dichloro-4-methylpyridin-3-yl)-4,4-difluorobutanoic acid. The compound has shown promising activity against certain resistant bacterial strains by inhibiting key metabolic pathways. Additionally, its ability to modulate inflammatory cytokine production has raised interest in its potential application for treating chronic inflammatory diseases. These findings align with the broader trend in drug discovery toward identifying small molecules that can effectively target multiple disease mechanisms simultaneously.

The agrochemical sector has also recognized the significance of 3-(2,6-Dichloro-4-methylpyridin-3-yl)-4,4-difluorobutanoic acid due to its structural similarity to known herbicides and fungicides. Its unique combination of substituents provides a basis for developing novel crop protection agents with improved environmental safety profiles. By leveraging computational chemistry and high-throughput screening techniques, researchers are exploring derivatives of this compound that could offer enhanced efficacy against pests while minimizing ecological impact.

In conclusion,3-(2,6-Dichloro-4-methylpyridin-3-yl)-4,4-difluorobutanoic acid (CAS No. 2228487-20-3) represents a fascinating example of how structural innovation can lead to the discovery of bioactive molecules with significant therapeutic potential. Its unique chemical features make it a versatile scaffold for drug development across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine and agriculture.